Cas no 17673-81-3 ((9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid)

(9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid structure
17673-81-3 structure
Product Name:(9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid
CAS No:17673-81-3
MF:C18H36O5
MW:332.47544670105
CID:1995170
PubChem ID:12311165
Update Time:2025-04-21

(9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid Chemical and Physical Properties

Names and Identifiers

    • (9RS,10SR)-9,10,18-Trihydroxyoctadecanoic acid
    • Isophloionolic acid
    • 9R,10S,18-trihydroxy-octadecanoic acid
    • (9R,10S)-9,10,18-Trihydroxyoctadecanoic acid
    • CHEBI:185070
    • Isofloionolic acid
    • Erythro-9,10,18-trihydroxyoctadecanoic acid
    • Q27287861
    • Octadecanoic acid, 9,10,18-trihydroxy-, (9R,10S)-rel-
    • LMFA02000006
    • R6NC58BJ8B
    • 9,10,18-Trihydroxyoctadecanoic acid-, erythro-
    • UNII-R6NC58BJ8B
    • 17673-81-3
    • 9R,10S,18-trihydroxy-stearic acid
    • Isophloionolic acid, (+/-)-
    • Inchi: 1S/C18H36O5/c19-15-11-7-2-1-4-8-12-16(20)17(21)13-9-5-3-6-10-14-18(22)23/h16-17,19-21H,1-15H2,(H,22,23)/t16-,17+/m0/s1
    • InChI Key: OISFHODBOQNZAG-DLBZAZTESA-N
    • SMILES: O[C@@H](CCCCCCCCO)[C@@H](CCCCCCCC(=O)O)O

Computed Properties

  • Exact Mass: 332.25627424g/mol
  • Monoisotopic Mass: 332.25627424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 98Ų
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